Cas no 2229334-29-4 (3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol)

• Product Name: 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol
• CAS No: 2229334-29-4
• MF: C₄H₄F₆S
• MW: 198.129981040955
• CID: 6035771
• PubChem ID: 165845000
• Update Time: 2025-05-19

3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol
• EN300-1940622
• 2229334-29-4

• Inchi： 1S/C4H4F6S/c5-3(6,7)2(1-11)4(8,9)10/h2,11H,1H2
• InChI Key： HEGDUJNTURZOMD-UHFFFAOYSA-N
• SMILES： SCC(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 197.99379027g/mol
• Monoisotopic Mass: 197.99379027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Additional information on 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol

Introduction to 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol (CAS No: 2229334-29-4)

3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol, identified by the CAS number 2229334-29-4, is a fluorinated thiol compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of organofluorine derivatives characterized by the presence of multiple fluorine atoms, which confer distinct physicochemical properties such as high thermal stability, lipophilicity, and resistance to metabolic degradation. These attributes make it a valuable candidate for various synthetic and biological applications.

The molecular structure of 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol consists of a propane backbone with fluorine atoms substituting at the 3-position and a trifluoromethyl group at the 2-position, while the 1-position is occupied by a thiol (-SH) functional group. The presence of these fluorinated moieties enhances the compound's reactivity and selectivity in chemical transformations, making it a versatile intermediate in organic synthesis. Furthermore, the thiol group provides a nucleophilic site for further functionalization, enabling the construction of more complex molecules.

In recent years, there has been growing interest in fluorinated compounds due to their role in enhancing drug efficacy and bioavailability. The introduction of fluorine atoms into pharmaceutical molecules can lead to improved metabolic stability, reduced susceptibility to enzymatic degradation, and altered pharmacokinetic profiles. 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol exemplifies this trend, as its structural features make it a promising building block for the development of novel therapeutic agents.

One of the most compelling aspects of 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol is its utility in medicinal chemistry. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance binding affinity and metabolic resistance. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The thiol group further extends the compound's utility by allowing for conjugation with other biomolecules or by serving as a precursor for sulfenic acid derivatives.

Recent research has explored the use of 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol in the synthesis of bioactive molecules with potential applications in oncology and anti-inflammatory therapies. Fluorinated thiols have been shown to exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For example, derivatives of this compound have been investigated for their ability to modulate signaling pathways associated with cancer cell proliferation and survival. The unique electronic properties conferred by the fluorine atoms allow for precise tuning of molecular interactions, leading to highly selective pharmacological effects.

The synthetic methodologies for preparing 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol have also been extensively studied. Traditional approaches involve multi-step fluorination reactions followed by thiolation at the terminal carbon position. Advances in catalytic systems have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These developments are crucial for facilitating further exploration of this compound's applications in both academic research and industrial settings.

The physicochemical properties of 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol make it an attractive candidate for various applications beyond pharmaceuticals. In materials science, fluorinated thiols are used as additives or monomers in polymer formulations to enhance thermal stability and chemical resistance. Additionally, they find utility in surface modification techniques due to their ability to form stable self-assembled monolayers on metal or organic surfaces.

From an environmental perspective, the sustainability of using fluorinated compounds like 3,3,3-trifluoro-2-(trifluoromethyl)propane-1-thiol is an important consideration. While fluorine atoms can improve material performance and drug efficacy, their environmental impact must be carefully evaluated. Ongoing research focuses on developing greener synthetic routes and exploring biodegradable fluorinated alternatives to minimize ecological concerns.

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